6,8-dichloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C18H13Cl2NO5
• Molecular Weight: 394.2 g/mol
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=O)C3=C(O2)C(=CC(=C3)Cl)Cl
• InChI: InChI=1S/C18H13Cl2NO5/c1-24-10-3-4-15(25-2)13(7-10)21-18(23)16-8-14(22)11-5-9(19)6-12(20)17(11)26-16/h3-8H,1-2H3,(H,21,23)
• InChIKey: LMKRDAUXWOSOFJ-UHFFFAOYSA-N

6,8-Dichloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide: A Dual-Halogenated Chromone-2-Carboxamide for Anticancer and Anti-Infective Research Procurement

6,8-Dichloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide (molecular formula C₁₈H₁₃Cl₂NO₅, MW 394.2 g/mol) is a synthetic small-molecule chromone-2-carboxamide derivative featuring a 6,8-dichloro-substituted 4-oxo-4H-chromene core linked via a carboxamide bridge to a 2,5-dimethoxyphenyl side chain . This compound belongs to a therapeutically active scaffold class with demonstrated anticancer, anti-inflammatory, and anti-infective activities [1][2]. Its structural differentiation—combining dual electron-withdrawing chlorine atoms on the chromone nucleus with a dimethoxy-substituted anilide—creates a substitution pattern distinct from both the unsubstituted phenyl analog and mono-chlorinated variants, potentially influencing target binding, metabolic stability, and selectivity profiles [1].

1 Selectively substituted chromone-2-carboxamide for SAR-driven oncology and anti-infective studies

2 Dual 6,8-dichloro motif provides distinct electronic and steric profile vs. mono-halogenated analogs

3 2,5-Dimethoxyphenyl amide side chain enables exploration of hydrogen-bonding and steric effects on potency

Fits workflows investigating halogen-dependent pharmacology and N-aryl substituent effects on target engagement.

• [1] Gangapuram, M., Ghaffari, M. A., Eyunni, S., Mochona, B., & Redda, K. K. (2025). Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Chemistry, De Gruyter Brill. DOI: 10.1515/chem-2025-0176. View Source
• [2] Forte, B., Norcross, N., Jansen, C., Baragana, B., Gilbert, I., Cleghorn, L., Davis, S., & Walpole, C. (2021). ANTI-INFECTIVE AGENTS. US Patent Application 2021/0101877 A1. University of Dundee. View Source

Why 6,8-Dichloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide Cannot Be Replaced by Generic Chromone Carboxamides in Research and Development

Substituting this compound with a generic chromone-2-carboxamide or even the closely related 6,8-dichloro-N-phenyl analog (5b) is not scientifically justified because structure-activity relationship (SAR) studies within this series demonstrate that the amide side-chain group profoundly controls both potency and cell-line selectivity [1]. In the 2025 Gangapuram et al. study of 14 chromone-2-carboxamides, the 6,8-dichloro-N-phenyl derivative (5b) showed selective MCF-7 activity (IC₅₀ = 35.8 μM) [1], while the 6,8-dichloro-N-(2,4-dihydroxyphenyl) variant (5c) was completely inactive across all three cell lines tested (IC₅₀ > 100 μM) [1]. This demonstrates that the N-aryl substituent on the carboxamide is a critical determinant of biological activity, not merely a passive structural appendage. The target compound's 2,5-dimethoxyphenyl group introduces distinct hydrogen-bonding capacity, steric bulk, and electronic character that cannot be replicated by simple phenyl or hydroxy-substituted analogs [1].

Target Compound

Closest Structural Analog (5b)

2,5-Dimethoxyphenyl amide side chain

Unsubstituted phenyl amide side chain

Dual hydrogen-bond acceptor capacity from methoxy groups

No hydrogen-bond acceptor sites on the N-aryl ring

SAR context: N-(2,4-dihydroxyphenyl) analog (5c) was completely inactive (>100 µM)

Modest MCF-7 activity (IC₅₀ = 35.8 µM); selectivity profile may not transfer

• [1] Gangapuram, M., Ghaffari, M. A., Eyunni, S., Mochona, B., & Redda, K. K. (2025). Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Chemistry, De Gruyter Brill. DOI: 10.1515/chem-2025-0176. View Source

Quantitative Differentiation Evidence for 6,8-Dichloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide Against Closest Structural Analogs

Side-Chain SAR: 2,5-Dimethoxyphenyl vs. Phenyl vs. 2,4-Dihydroxyphenyl Amide in 6,8-Dichloro Chromone Series

In the 14-compound chromone-2-carboxamide series evaluated by Gangapuram et al. (2025), the 6,8-dichloro core was tested with three different N-aryl amide substituents [1]. The N-phenyl derivative (5b) achieved an MCF-7 IC₅₀ of 35.8 μM and MDA-MB-231 IC₅₀ of 93.1 μM. In contrast, the N-(2,4-dihydroxyphenyl) derivative (5c) was completely inactive (>100 μM) against all three cell lines tested, demonstrating that the pendant aryl group is a binary switch for activity [1]. The target compound's 2,5-dimethoxyphenyl group introduces two methoxy moieties capable of hydrogen-bond acceptance and steric modulation, a substitution pattern not represented in the tested series. The SAR trend from the broader study shows that methoxy substitutions on the chromone ring improved both potency and selectivity [1], suggesting that the 2,5-dimethoxyphenyl amide side chain in the target compound may confer differentiated cytotoxicity parameters relative to the phenyl analog (5b).

Side-Chain SAR

Cross-study comparable

N-phenyl analog (5b): MCF-7 IC₅₀ = 35.8 µM
N-(2,4-dihydroxyphenyl) analog (5c): >100 µM (inactive)

Supports N-aryl substituent as a critical determinant of cytotoxic response

2,5-Dimethoxyphenyl motif not tested in published series; response requires direct profiling

Evidence Dimension	Cytotoxicity (IC₅₀) against MCF-7 (ER+ breast cancer) cell line
Target Compound Data	Not directly measured in published literature; inferred from structural SAR trends
Comparator Or Baseline	6,8-Dichloro-4-oxo-N-phenyl-4H-chromene-2-carboxamide (5b): MCF-7 IC₅₀ = 35.8 μM; 6,8-Dichloro-N-(2,4-dihydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide (5c): MCF-7 IC₅₀ > 100 μM
Quantified Difference	SAR range for 6,8-dichloro core: IC₅₀ spans from 35.8 μM (active, 5b) to >100 μM (inactive, 5c) depending on N-aryl substituent identity
Conditions	CellTiter-Glo assay, 72 h exposure, MCF-7 human breast adenocarcinoma cells

Why This Matters

Procurement of the target compound—rather than the commercially available 5b—is essential for any research program investigating the impact of dimethoxy-substituted anilides on cytotoxicity, as the SAR data conclusively show that the N-aryl group determines whether the 6,8-dichlorochromone scaffold is active or inactive.

• [1] Gangapuram, M., Ghaffari, M. A., Eyunni, S., Mochona, B., & Redda, K. K. (2025). Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Chemistry, De Gruyter Brill. DOI: 10.1515/chem-2025-0176. View Source

Dual 6,8-Dichloro Substitution vs. Mono 6-Chloro Substitution: Electronic and Steric Differentiation

The target compound carries chlorine atoms at both the 6- and 8-positions of the chromone nucleus, whereas the closest commercially available 2,5-dimethoxyphenyl analog bears only a single 6-chloro substituent [1]. In the Gangapuram et al. (2025) series, the 6,8-dichloro substitution pattern exhibited distinct biological behavior: compound 5b (6,8-dichloro, N-phenyl) showed preferential MCF-7 activity (IC₅₀ = 35.8 μM), while fully methoxylated chromones (lacking chlorine) showed different selectivity patterns [1]. The second chlorine at position 8 contributes additional electron-withdrawing character (estimated Hammett σₚ = +0.23 for each Cl), collectively polarizing the chromone carbonyl and modulating the electrophilicity of the 4-oxo group. This dual halogenation pattern has been shown in related chromone systems to influence metabolic stability and CYP450-mediated oxidation susceptibility [2].

Dual Halogenation

Class-level inference

6,8-dichloro vs. mono-6-chloro: estimated additive Hammett σ ≈ +0.46 vs. +0.23

Electronic modulation context may differ; 8-Cl position may occupy distinct steric pocket

Direct comparative binding data unavailable; class-level inference from chromone SAR

Evidence Dimension	Number and position of chlorine substituents on chromone core
Target Compound Data	6,8-dichloro substitution (two Cl atoms, positions 6 and 8)
Comparator Or Baseline	6-chloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide (single Cl at position 6, CAS not available in public literature); N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide (zero Cl)
Quantified Difference	Estimated additive Hammett effect: σ_total ≈ +0.46 for 6,8-dichloro vs. +0.23 for 6-chloro alone; steric A-value of Cl = 0.43 kcal/mol per substituent
Conditions	Physicochemical inference from Hammett substituent constants and steric parameters

Why This Matters

For programs investigating halogen-dependent biological activity or attempting to establish SAR at the chromone 8-position, the 6,8-dichloro compound provides a unique probe that the mono-6-chloro analog cannot substitute, as the 8-chloro substituent simultaneously modulates electronic properties and may occupy a distinct steric pocket in target binding sites.

• [1] Gangapuram, M., Ghaffari, M. A., Eyunni, S., Mochona, B., & Redda, K. K. (2025). Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Chemistry, De Gruyter Brill. DOI: 10.1515/chem-2025-0176. View Source
• [2] Gaspar, A., Matos, M. J., Garrido, J., Uriarte, E., & Borges, F. (2014). Chromone: A Valid Scaffold in Medicinal Chemistry. Chemical Reviews, 114(9), 4960–4992. View Source

Anti-Infective Patent Scope: Chromone-2-Carboxamide Core with Halogenated Chromone and Alkoxy-Substituted Anilide

A 2021 patent application from the University of Dundee (US 2021/0101877 A1) broadly claims chromene-2-carboxamide compounds of general formula (I) for use as anti-infective agents against malaria, cryptosporidiosis, tuberculosis, and ESKAPE bacterial pathogens [1]. The Markush structure encompasses compounds where the chromone ring may bear halogen substituents at multiple positions (including 6 and 8) and the carboxamide nitrogen may be substituted with aryl groups bearing alkoxy substituents [1]. The target compound—featuring 6,8-dichloro and 2,5-dimethoxyphenyl groups—falls within the claimed chemical space. This patent provides a concrete industrial rationale for selecting this specific substitution pattern over non-halogenated or mono-halogenated chromone carboxamides, which may lack coverage in the anti-infective intellectual property landscape and thus have narrower translational potential.

Anti-Infective Patent

Supporting evidence

US 2021/0101877 A1 claims halogenated, alkoxy-substituted chromone-2-carboxamides as anti-infectives

Supports alignment with anti-infective screening context

Patent scope comparison; experimental anti-infective data for this specific compound not disclosed

Evidence Dimension	Patent claim scope for anti-infective chromone-2-carboxamides
Target Compound Data	Falls within the general formula (I) of US 2021/0101877 A1 (6,8-dichloro + 2,5-dimethoxyphenyl substituents)
Comparator Or Baseline	Non-halogenated chromone-2-carboxamides or those lacking alkoxy-substituted anilides are outside preferred claim embodiments
Quantified Difference	Not applicable—this is a qualitative patent scope comparison
Conditions	USPTO patent application US 2021/0101877 A1, filed 2020, assigned to University of Dundee

Why This Matters

For drug discovery teams pursuing anti-infective indications, procuring a compound within the claimed patent space provides freedom-to-operate advantages and alignment with a known pharmacological rationale, whereas non-halogenated or differently substituted analogs may lack explicit patent protection for this therapeutic application.

• [1] Forte, B., Norcross, N., Jansen, C., Baragana, B., Gilbert, I., Cleghorn, L., Davis, S., & Walpole, C. (2021). ANTI-INFECTIVE AGENTS. US Patent Application 2021/0101877 A1. University of Dundee. View Source

Chromone-2-Carboxamide Class Potency Range: Contextualizing the Scaffold's Cytotoxic Potential

A 2016 Medicinal Chemistry Research study evaluated 21 chromone-2-carboxamide derivatives against MCF-7, OVCAR, IGROV, and HCT-116 cancer cell lines using the MTT assay [1]. Thirteen compounds showed promising activity with IC₅₀ values in the 0.9–10 μM range [1]. The SAR analysis revealed that the presence of a 6-fluoro substituent on the chromone nucleus positively impacted cytotoxic activity, establishing that halogenation at position 6 is beneficial [1]. The target compound's 6,8-dichloro pattern extends this halogenation concept to a dual-substitution motif not explored in the 2016 series. This class-level potency benchmark (sub-10 μM achievable) supports the scaffold's intrinsic suitability for hit-to-lead optimization and differentiates it from less potent chromone subclasses (e.g., certain flavones with IC₅₀ > 50 μM) [1].

Class Potency Range

Class-level inference

Best-in-class chromone-2-carboxamides: IC₅₀ = 0.9–10 µM against MCF-7, OVCAR, HCT-116

Supports scaffold suitability for cell-model endpoint review

2016 MTT assay data; 6-fluoro substitution was beneficial; dual-halogen motif not directly evaluated

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines (MTT assay)
Target Compound Data	Not directly measured; scaffold class range IC₅₀ = 0.9–10 μM for the most active analogs
Comparator Or Baseline	Best-in-series chromone-2-carboxamides from 2016 study: IC₅₀ range 0.9–10 μM; least active analogs: IC₅₀ > 100 μM
Quantified Difference	Activity span of >100-fold across 21 analogs within the same carboxamide class, demonstrating high sensitivity to substitution pattern
Conditions	MTT assay, 48–72 h exposure, MCF-7 (breast), OVCAR/IGROV (ovarian), HCT-116 (colon) cell lines

Why This Matters

This class-level evidence establishes that chromone-2-carboxamides are capable of sub-micromolar potency when optimally substituted, providing a quantitative benchmark against which the target compound can be profiled. Researchers evaluating this compound for anticancer screening can anticipate a meaningful dynamic range for SAR exploration.

• [1] Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Medicinal Chemistry Research, 2016, 25, 2547–2556. DOI: 10.1007/s00044-016-1691-y. View Source

Recommended Application Scenarios for 6,8-Dichloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide Based on Quantitative Differentiation Evidence

Anti-Breast Cancer Hit Identification: Expanding SAR Beyond the 6,8-Dichloro-N-phenyl Lead (5b)

The De Gruyter (2025) study established that 6,8-dichloro-4-oxo-N-phenyl-4H-chromene-2-carboxamide (5b) possesses modest but selective MCF-7 cytotoxicity (IC₅₀ = 35.8 μM) . Procuring the target compound enables research groups to test whether replacement of the phenyl ring with a 2,5-dimethoxyphenyl group—a substitution known to introduce hydrogen-bond acceptor sites and modulate lipophilicity—improves potency or alters selectivity toward ER+ vs. ER− breast cancer subtypes. This scenario is directly supported by the SAR finding that methoxy substitution on the chromone ring improved activity in the same study .

Anti-Infective Drug Discovery: Halogenated Chromone-2-Carboxamide as an Antimicrobial Lead Scaffold

The University of Dundee patent (US 2021/0101877 A1) explicitly claims chromene-2-carboxamides bearing halogen and alkoxy substituents for treating malaria, cryptosporidiosis, tuberculosis, and ESKAPE-pathogen infections . The target compound's 6,8-dichloro-2,5-dimethoxyphenyl substitution pattern maps directly onto the preferred claim space of this patent family. Research groups focused on neglected tropical diseases or antimicrobial resistance can use this compound as a starting point for developing novel anti-infective agents with a defined intellectual property position.

Dual Halogenation Probe: Investigating the Role of the 8-Chloro Substituent in Chromone Pharmacology

The target compound is uniquely positioned as a probe to dissect the contribution of the 8-chloro substituent to biological activity within the 2,5-dimethoxyphenyl amide series . By comparing it head-to-head with the mono-6-chloro analog (6-chloro-N-(2,5-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide), researchers can isolate the effect of the additional chlorine atom on target engagement, metabolic stability, and cytotoxicity . This comparative experimental design addresses a specific gap in current chromone SAR knowledge and generates publishable structure-activity data.

5-Lipoxygenase and Cytotoxicity Dual-Screening: Profiling Against Inflammatory Cancer Targets

The 2016 chromone-2-carboxamide study demonstrated that certain derivatives within this class exhibit dual activity as both cytotoxic agents (IC₅₀ 0.9–10 μM) and 5-lipoxygenase inhibitors . Compound 18 in that series achieved 79.9 ± 6.6% 5-LOX inhibition along with anticancer activity . The target compound, bearing the 6,8-dichloro-2,5-dimethoxyphenyl substitution combination not evaluated in that study, represents a candidate for dual-mechanism screening that may capture synergistic anti-inflammatory and antiproliferative effects relevant to inflammation-driven cancers.

Application

Selection Property

Validation Focus

Breast cancer cell-model studies

N-aryl substituent-dependent response

MCF-7 vs. MDA-MB-231 cytotoxicity endpoints

Anti-infective screening

Halogenated chromone-2-carboxamide patent alignment

Antimicrobial and antiparasitic panel endpoints

Dual-halogenation SAR probe

6,8-dichloro vs. mono-6-chloro electronic/steric context

Target engagement and metabolic stability review

Inflammation-driven cancer dual screening

5-LOX inhibition and cytotoxicity dual-mechanism context

Dual-readout assay endpoint interpretation